Cas no 1270524-43-0 (3-(6-Chloropyridin-3-yl)morpholine)

• Product Name: 3-(6-Chloropyridin-3-yl)morpholine
• CAS No: 1270524-43-0
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• CID: 5784284
• PubChem ID: 55273301
• Update Time: 2025-06-08

3-(6-Chloropyridin-3-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• EN300-1982258
• AKOS006322540
• 3-(6-chloropyridin-3-yl)morpholine
• 1270524-43-0
• 3-(6-Chloropyridin-3-yl)morpholine

• Inchi： 1S/C9H11ClN2O/c10-9-2-1-7(5-12-9)8-6-13-4-3-11-8/h1-2,5,8,11H,3-4,6H2
• InChI Key： SGEIWPMYUJVWOF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C1COCCN1

Computed Properties

• Exact Mass: 198.0559907g/mol
• Monoisotopic Mass: 198.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 34.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 3-(6-Chloropyridin-3-yl)morpholine

Introduction to 3-(6-Chloropyridin-3-yl)morpholine (CAS No. 1270524-43-0)

3-(6-Chloropyridin-3-yl)morpholine, a compound with the CAS number 1270524-43-0, is a versatile molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a morpholine ring fused to a chlorinated pyridine moiety. These structural elements contribute to its potential biological activities and make it an attractive candidate for various applications, particularly in drug discovery and development.

The chemical structure of 3-(6-Chloropyridin-3-yl)morpholine can be represented as C₉H₁₀ClNO₂. The presence of the chloro substituent on the pyridine ring and the morpholine moiety imparts specific physicochemical properties that are crucial for its biological interactions. The morpholine ring, known for its high polarity and hydrogen-bonding capabilities, enhances the compound's solubility and bioavailability, while the chloro substituent can influence its binding affinity to target proteins.

In recent years, 3-(6-Chloropyridin-3-yl)morpholine has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a modulator of ion channels and receptors. Research has shown that this compound can interact with various ion channels, such as potassium and sodium channels, which are involved in numerous physiological processes, including neuronal signaling and cardiac function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-(6-Chloropyridin-3-yl)morpholine exhibits potent inhibitory activity against certain potassium channels, making it a promising lead compound for the development of novel antiarrhythmic agents.

Beyond its effects on ion channels, 3-(6-Chloropyridin-3-yl)morpholine has also been investigated for its potential as an antagonist of specific G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling pathways. A recent study in the Bioorganic & Medicinal Chemistry Letters reported that 3-(6-Chloropyridin-3-yl)morpholine can selectively bind to and inhibit the activity of certain GPCRs, which are implicated in various diseases such as inflammation and pain. This finding opens up new avenues for the development of targeted therapies that can modulate these receptors with high specificity.

The pharmacokinetic properties of 3-(6-Chloropyridin-3-yl)morpholine have also been evaluated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well-absorbed orally and has good plasma stability, which are essential characteristics for an effective oral medication. Additionally, the compound shows low toxicity in preclinical studies, further supporting its potential for clinical development.

In terms of clinical applications, 3-(6-Chloropyridin-3-yl)morpholine has shown promise in several therapeutic areas. For example, it has been explored as a potential treatment for neurological disorders such as epilepsy and neuropathic pain. Preclinical studies have demonstrated that this compound can effectively reduce seizure activity and alleviate pain symptoms in animal models. These findings suggest that 3-(6-Chloropyridin-3-yl)morpholine could be developed into a new class of anticonvulsant or analgesic drugs.

The synthesis of 3-(6-Chloropyridin-3-yl)morpholine is well-documented in the literature, with several efficient routes reported. One common synthetic approach involves the reaction of 6-chloropyridine-3-carbaldehyde with morpholine under mild conditions to form the desired product. This method is scalable and can be readily adapted for large-scale production, making it suitable for pharmaceutical manufacturing processes.

In conclusion, 3-(6-Chloropyridin-3-yl)morpholine (CAS No. 1270524-43-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various disease areas.